2-[9-(2-methoxy-5-methylphenyl)-1-methyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetamide
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Description
2-[9-(2-methoxy-5-methylphenyl)-1-methyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetamide is a useful research compound. Its molecular formula is C19H22N6O4 and its molecular weight is 398.423. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Anticancer Activity
- Design and Synthesis for Anticancer Applications : A study on the design, synthesis, and in vitro cytotoxic activity of certain acetamide derivatives highlights the process of attaching different aryloxy groups to a pyrimidine ring, aiming to discover new anticancer agents. These compounds showed appreciable cancer cell growth inhibition against a range of cancer cell lines, demonstrating the potential utility in cancer research and therapy development (Al-Sanea et al., 2020).
Analgesic and Anti-Inflammatory Agents
- Development of Analgesic and Anti-Inflammatory Compounds : Research into the synthesis of novel benzodifuranyl and related heterocyclic compounds derived from visnaginone and khellinone showcases the potential for discovering new analgesic and anti-inflammatory agents. These compounds have been evaluated for their cyclooxygenase inhibition and exhibited significant analgesic and anti-inflammatory activities, highlighting the role of such research in developing new therapeutic agents (Abu‐Hashem et al., 2020).
Radioligand Development for PET Imaging
- Radiosynthesis for Imaging Applications : The development of selective radioligands for imaging specific proteins with positron emission tomography (PET) is an essential area of research. A study on the radiosynthesis of a compound designed for imaging the translocator protein (18 kDa) with PET highlights the synthesis strategies and potential applications in neurological and oncological imaging (Dollé et al., 2008).
Antimicrobial Activity
- Synthesis and Evaluation of Antimicrobial Agents : Exploring the antimicrobial activity of pyrimidinone and oxazinone derivatives fused with thiophene rings presents an avenue for developing new antimicrobial compounds. Such studies contribute to addressing the growing issue of antibiotic resistance by introducing new mechanisms of action against pathogenic microorganisms (Hossan et al., 2012).
Properties
IUPAC Name |
2-[9-(2-methoxy-5-methylphenyl)-1-methyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N6O4/c1-11-5-6-13(29-3)12(9-11)23-7-4-8-24-15-16(21-18(23)24)22(2)19(28)25(17(15)27)10-14(20)26/h5-6,9H,4,7-8,10H2,1-3H3,(H2,20,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RILDWKKCQDALRQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)N2CCCN3C2=NC4=C3C(=O)N(C(=O)N4C)CC(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N6O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.